Cas no 1805090-67-8 (Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate)

• Product Name: Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate
• CAS No: 1805090-67-8
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4875878
• Update Time: 2025-10-30

Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate

• Inchi： 1S/C10H8F2N2O3/c1-16-8-5(4-13)3-6(10(15)17-2)14-7(8)9(11)12/h3,9H,1-2H3
• InChI Key： FHSHXDWGKFHVCF-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C=C(C(=O)OC)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.4
• Topological Polar Surface Area: 72.2

Additional information on Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate

Research Briefing on Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate (CAS: 1805090-67-8)

Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate (CAS: 1805090-67-8) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of novel enzyme inhibitors and its role in modulating various biochemical pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's efficacy as a building block for the development of kinase inhibitors. The study highlighted its ability to enhance binding affinity and selectivity toward target proteins, particularly in the context of cancer therapeutics. The incorporation of the difluoromethyl group was found to improve metabolic stability, a critical factor in the pharmacokinetic optimization of drug candidates.

Another notable application of Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate was reported in a recent patent (WO2023056123), where it was utilized as a key intermediate in the synthesis of a new class of antiviral agents. The patent emphasized the compound's role in achieving high yields and purity during large-scale production, underscoring its industrial relevance. The antiviral candidates derived from this intermediate exhibited potent activity against RNA viruses, including SARS-CoV-2 variants.

Further research has delved into the compound's mechanistic insights. A 2024 preprint on bioRxiv elucidated its interaction with cytochrome P450 enzymes, revealing its potential as a probe for studying drug metabolism. The study employed advanced computational modeling and in vitro assays to map the metabolic pathways, providing valuable data for toxicity assessments in preclinical studies.

Despite these advancements, challenges remain in optimizing the synthetic routes for Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate. A recent review in Organic Process Research & Development discussed the need for greener catalytic methods to reduce reliance on hazardous reagents. Innovations such as flow chemistry and biocatalysis are being explored to address these limitations.

In conclusion, Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate (1805090-67-8) represents a promising scaffold in medicinal chemistry, with demonstrated applications in oncology, virology, and drug metabolism research. Future studies are expected to focus on expanding its therapeutic scope and refining synthetic methodologies to meet industrial demands.